Cas no 106685-66-9 (3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester)

• Product Name: 3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester
• CAS No: 106685-66-9
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• CID: 127264
• PubChem ID: 29986121
• Update Time: 2025-05-19

3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,2-(acetyloxy)-2-methylpropyl ester
• 3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester
• 3-Oxobutanoic Acid 2
• 3-Oxo-butanoic Acid 2-(Acetyloxy)-2-methylpropyl Ester
• 106685-66-9
• AKOS025294033
• 2-Acetoxy-2-methylpropyl 3-oxobutanoate
• J-001628
• DTXSID60652665
• FT-0673359
• 2-(Acetyloxy)-2-methylpropyl 3-oxobutanoate
• (2-acetyloxy-2-methylpropyl) 3-oxobutanoate
• starbld0019344
• DB-315548

• Inchi： 1S/C10H16O5/c1-7(11)5-9(13)14-6-10(3,4)15-8(2)12/h5-6H2,1-4H3
• InChI Key： CWUSSQJYTJBVNJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)(C)COC(CC(C)=O)=O

Computed Properties

• Exact Mass: 216.10000
• Monoisotopic Mass: 216.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Refractive Index: 1.438
• PSA: 69.67000
• LogP: 0.85040

Additional information on 3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester

Introduction to 3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester (CAS No. 106685-66-9)

3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 106685-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This ester derivative, featuring a combination of acetoxy and isobutyl ester functionalities, exhibits unique chemical properties that make it a valuable intermediate in synthetic pathways and a potential candidate for various biological applications.

The molecular structure of 3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester consists of a β-keto acid backbone modified with an acetoxy group at the α-carbon and an isobutyl ester at the carboxyl end. This structural configuration imparts distinct reactivity, making it a versatile building block in organic synthesis. The presence of both electron-withdrawing and electron-donating groups enhances its utility in constructing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The β-keto ester moiety, as seen in this compound, is well-known for its role in various metabolic pathways and its ability to participate in condensation reactions, leading to the formation of more intricate molecular architectures. This characteristic has made 3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester a subject of extensive study in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have been investigating its role as a precursor in the preparation of non-proteinogenic amino acid derivatives, which are increasingly recognized for their diverse biological functions. These derivatives are being explored for their roles as enzyme inhibitors, neurotransmitter analogs, and as components in drug discovery programs targeting neurological and metabolic disorders.

The acetoxy group in 3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester contributes to its stability under various reaction conditions while also providing a site for further functionalization. This dual functionality allows chemists to manipulate the molecule in multiple ways, enabling the synthesis of a wide range of derivatives with tailored properties. Such flexibility is crucial in drug development, where precise control over molecular structure is essential for achieving desired pharmacokinetic and pharmacodynamic profiles.

Recent advancements in synthetic methodologies have further highlighted the importance of compounds like 3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have opened new avenues for incorporating this compound into complex molecular frameworks. These methods have enabled the preparation of enantiomerically pure forms of interest for use in chiral drug development, where stereochemistry plays a critical role in biological activity.

The biological activity of 3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester has also been explored in vitro and in vivo models. Preliminary studies suggest that derivatives derived from this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings align with ongoing research efforts aimed at identifying novel therapeutic agents capable of modulating these pathways without significant side effects.

In conclusion, 3-Oxobutanoic Acid 2-Acetoxy-2-methylpropyl Ester (CAS No. 106685-66-9) represents a promising compound with multifaceted applications in pharmaceutical chemistry and biochemical research. Its unique structural features, combined with its reactivity and potential biological activity, make it an attractive candidate for further investigation. As synthetic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of new drugs targeting various diseases.